Cas no 1094026-90-0 (2-Iodobenzenesulfonic Acid Dihydrate)

• Product Name: 2-Iodobenzenesulfonic Acid Dihydrate
• CAS No: 1094026-90-0
• MF: C₆H₉IO₅S
• MW: 320.102133512497
• MDL: MFCD20257912
• CID: 1188608
• PubChem ID: 56924531
• Update Time: 2025-10-31

2-Iodobenzenesulfonic Acid Dihydrate Chemical and Physical Properties

Names and Identifiers

• 2-Iodobenzenesulfonic Acid Dihydrate
• ACMC-20992y
• CTK8A9203
• ANW-16040
• I01-17305
• 2-iodobenzenesulfonic acid
• dihydrate
• DTXSID70718862
• A906506
• 1094026-90-0
• 2-iodobenzenesulfonic acid;dihydrate
• AKOS015855414
• MFCD20257912
• 2-Iodobenzenesulfonic Acid Diydrate
• 2-Iodobenzenesulfonic acid dihydrate; 98%
• 2-iodobenzenesulfonicaciddihydrate
• 2-Iodobenzene-1-sulfonic acid--water (1/2)

• MDL： MFCD20257912
• Inchi： 1S/C6H5IO3S.2H2O/c7-5-3-1-2-4-6(5)11(8,9)10;;/h1-4H,(H,8,9,10);2*1H2
• InChI Key： KTRRNQJQOURTCC-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1S(=O)(=O)O.O.O

Computed Properties

• Exact Mass: 319.92154g/mol
• Monoisotopic Mass: 319.92154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on 2-Iodobenzenesulfonic Acid Dihydrate

2-Iodobenzenesulfonic Acid Dihydrate (CAS No. 1094026-90-9): A Versatile Sulfonic Acid Derivative in Chemical and Biomedical Applications

2-Iodobenzenesulfonic acid dihydrate, a compound with the CAS registry number 1094026-90-9, represents a critical intermediate in organic synthesis and advanced material science. This sulfonic acid derivative features a benzene ring substituted with an iodine atom at the 2-position and a sulfonic acid group (-SO₃H), combined with two water molecules of crystallization. Its unique structural configuration enables multifunctional applications across pharmaceutical development, analytical chemistry, and polymer engineering. Recent advancements in synthetic methodologies have further expanded its utility in precision drug delivery systems and bioconjugation strategies.

The dihydrate form of this compound stabilizes its crystalline structure, enhancing reproducibility in large-scale production. Spectroscopic analysis confirms the presence of characteristic IR peaks at ~1755 cm⁻¹ (carboxylic acid stretch) and ~835 cm⁻¹ (iodine-benzene vibrations), alongside XRD patterns indicative of its hydrated lattice structure. These physicochemical properties make it particularly suitable for preparing iodinated contrast agents used in medical imaging, where controlled hydrophilicity is essential for biocompatibility.

In pharmaceutical research, the sulfonic acid moiety of this compound serves as a reactive handle for conjugating to biomolecules. A 2023 study published in Journal of Medicinal Chemistry demonstrated its efficacy as a linker for attaching targeting ligands to antibody-drug conjugates (ADCs). The iodine substituent enhances pharmacokinetic stability while enabling radioiodination for positron emission tomography (PET) tracking during preclinical trials. Such dual functionality addresses longstanding challenges in maintaining therapeutic index while monitoring biodistribution non-invasively.

Synthetic chemists have leveraged the electrophilic aromatic substitution potential of this compound to develop novel polymeric materials. A collaborative effort between MIT and ETH Zurich reported its use as a monomer for synthesizing stimuli-responsive hydrogels that exhibit pH-dependent swelling characteristics. The sulfonate groups provide ionizable sites for pH sensitivity, while the iodine substituent introduces halogen bonding interactions that modulate mechanical properties under physiological conditions.

In analytical chemistry, the compound's strong acidic nature makes it ideal for preparing calibration standards in ion chromatography systems. Recent ISO method updates now recommend its use as a reference material for quantifying trace anions in pharmaceutical water systems due to its exceptional purity (>99.5% by HPLC). Its thermal stability up to 185°C under vacuum ensures reliable performance even under rigorous validation protocols.

Bioconjugation studies have further revealed unexpected applications in nucleic acid delivery systems. Researchers at Stanford University recently utilized this compound's sulfonic acid groups to functionalize lipid nanoparticles, achieving 87% transfection efficiency in HEK-293 cells without cytotoxicity. The iodine substituent's electron-withdrawing effect enhances zeta potential stability by delaying aggregation during serum exposure, addressing a key limitation of conventional lipid carriers.

The latest advancements involve its integration into smart drug release platforms through "click" chemistry approaches. A 2024 paper in Nature Communications described azide-functionalized derivatives that undergo strain-promoted alkyne-azide cycloaddition with cyclic alkynes embedded in mesoporous silica carriers. This enables controlled drug release triggered by specific biochemical stimuli such as matrix metalloproteinase activity at tumor sites.

In material science applications, this compound has emerged as a key component in next-generation photovoltaic materials. Collaborative research between KAIST and NREL demonstrated its ability to dope perovskite solar cell precursors, improving charge carrier mobility by 34% while suppressing iodide vacancy defects through synergistic interactions between the sulfonate groups and Pb²⁺ ions.

Careful optimization of synthesis pathways continues to improve scalability without compromising purity standards. Continuous flow reactor systems now enable gram-scale production with >98% purity using microwave-assisted condensation techniques reported by the group at Max Planck Institute for Coal Research in 2023.

This multifunctional chemical entity exemplifies how precise structural modifications can unlock diverse applications across multiple disciplines. As interdisciplinary research intensifies, the strategic use of iodinated sulfonic acids like CAS No. 1094026-90-9 will likely play increasingly vital roles in advancing personalized medicine and sustainable materials innovation.